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Compound of Interest

Compound Name: 3-tert-Butylisoxazol-5-amine

Cat. No.: B1332903

Essential Safety and Handling Guide for 3-tert-
Butylisoxazol-5-amine

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of 3-tert-Butylisoxazol-5-amine (CAS No. 55809-36-4). Researchers, scientists, and
drug development professionals should adhere to these protocols to ensure a safe laboratory
environment. The following information is compiled from safety data sheets and chemical
safety resources.

Chemical Identifier and Properties:
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Property

Value

Chemical Name

3-tert-Butylisoxazol-5-amine

Synonyms

5-Amino-3-tert-butylisoxazole, 3-Amino-5-(tert-

butyl)isoxazole

CAS Number

55809-36-4[1][2]

Molecular Formula

C7H12N20[3][4]

Molecular Weight

140.18 g/mol [1][2]

Appearance

White solid[3] or powder[5]

Storage Conditions

Store at 0-8 °C[3] or room temperature[6], in a
well-ventilated, locked place with the container
tightly closed.[7]

Hazard Identification and Classification

3-tert-Butylisoxazol-5-amine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
- H302: Harmful if swallowed[2]
Acute Toxicity, Oral 4
[7]
s H315: Causes skin irritation[2]
Skin Irritation 2
[7]
. _ H319: Causes serious eye
Serious Eye Irritation 2

irritation[2][7]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation[2][7]

Signal Word: Warning[1][7]

Personal Protective Equipment (PPE)
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Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or- a

face shield.

To protect against splashes
that could cause serious eye
irritation.[7][8]

Skin Protection

Gloves: Chemical-resistant
gloves (e.g., nitrile or
neoprene). Inspect for integrity
before each use.[7][8] Lab
Coat: A full-length, buttoned

lab coat is mandatory.[8]

To prevent skin contact, which

can cause irritation.[7][8]

Respiratory Protection

All handling should be
conducted in a certified
chemical fume hood.[8] If a
fume hood is not available, a
NIOSH-approved respirator
(e.g., N95 dust mask) should
be used.[1]

To prevent inhalation of dust or
vapors, which may cause

respiratory irritation.[7][9]

Foot Protection

Closed-toe shoes are required.

[8]

To protect feet from potential

spills.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is essential for laboratory safety.

Engineering Controls:

« Ventilation: Always handle 3-tert-Butylisoxazol-5-amine in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[7][8]

o Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible in

the immediate work area.
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Handling Procedures:

Avoid contact with skin, eyes, and clothing.[7]

Avoid the formation of dust and aerosols.[7]

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]

Use non-sparking tools to prevent fire.[7]
Storage:

o Store in a tightly sealed, clearly labeled container in a cool, well-ventilated, and locked area.

[7]
Disposal Plan:

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with all local, state, and federal regulations.[7]

» Do not allow the chemical to enter drains.[7]

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route

First Aid Measures

If Swallowed

Rinse mouth. Get medical help.[7]

If on Skin

Wash with plenty of water. If skin irritation
occurs, get medical help. Take off contaminated

clothing and wash it before reuse.[7]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

If Inhaled

Remove person to fresh air and keep
comfortable for breathing. Get medical help if

you feel unwell.[7]

Spill Response:

» Evacuate personnel to a safe area.

o Ensure adequate ventilation.

o Avoid dust formation.

o Use personal protective equipment, including chemical-impermeable gloves.[7]

o Contain the spill using an inert absorbent material.

e Pick up and arrange disposal without creating dust. Keep in suitable, closed containers for

disposal.[10]

Visual Workflow and Logic Diagrams

The following diagrams illustrate the standard operating procedures for handling 3-tert-

Butylisoxazol-5-amine and the logical steps for risk assessment.
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Safe Handling Workflow for 3-tert-Butylisoxazol-5-amine

Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Proceed to Handling

dling

Weigh Compound in Fume Hood

Transfer to Reaction Vessel

Proceed to Cleanup

Post-Handling

Decontaminate Work Area

i

Dispose of Waste per Protocol

i

Doff and Dispose of PPE

i

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of 3-tert-Butylisoxazol-5-amine.
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Emergency Response for Accidental Exposure

- Accidental Exposure Occurs

E‘nergency Resi"onse for Accident‘"l Exposure

Skin Contact Eye Contact Inhalation Ingestion

Emergency Response for;

\ 4
Rinse cautiously with water for several minutes. Move to fresh air. .
. Rinse mouth.
Remove contact lenses. Keep comfortable for breathing.
‘/\}\‘

;:cidental Exposure

A

Wash with plenty of water.
Remove contaminated clothing.

Click to download full resolution via product page

Caption: Logical diagram for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-tert-
Butylisoxazol-5-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332903#personal-protective-equipment-for-
handling-3-tert-butylisoxazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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